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Compound of Interest

Compound Name: tert-Butyl chloroacetate

Cat. No.: B093202 Get Quote

Technical Support Center: tert-Butyl
Chloroacetate
This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and storage of tert-butyl chloroacetate.

Frequently Asked Questions (FAQs)
1. What is tert-butyl chloroacetate and what are its primary hazards?

Tert-butyl chloroacetate (CAS No. 107-59-5) is a clear, colorless to yellow liquid with a strong,

camphor-like odor.[1] It is a flammable liquid and vapor that is harmful if swallowed, inhaled, or

in contact with skin.[2][3] It can cause serious eye irritation and may cause skin sensitization by

contact.[1] It is also very toxic to aquatic life.[3]

2. What are the immediate first aid measures in case of exposure?

Immediate medical attention is required for any significant exposure.[2]

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, making

sure to flush under the eyelids.[2]

Skin Contact: Remove contaminated clothing and wash the affected skin area immediately

with plenty of water for at least 15 minutes.[4]
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Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration.[1] Do not use the mouth-to-mouth method if the substance was inhaled.

[4]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

[5]

3. What personal protective equipment (PPE) is necessary when handling tert-butyl
chloroacetate?

To ensure safety, the following PPE should be worn:

Eye/Face Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch).[5]

Hand Protection: Handle with appropriate chemical-resistant gloves. Inspect gloves before

use and use a proper glove removal technique to avoid skin contact.[5]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1]

Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator

should be used if exposure limits are exceeded or if irritation is experienced.[1] All handling

should be conducted in a chemical fume hood.[1]

4. How should I properly store tert-butyl chloroacetate?

Store in a cool, dry, and well-ventilated area designated for flammable liquids.[1][6] Keep

containers tightly closed and upright to prevent leakage.[5] It is crucial to store it away from

heat, sparks, open flames, and other sources of ignition.[6] The substance is also moisture-

sensitive.[7]

5. What materials are incompatible with tert-butyl chloroacetate?

Avoid contact with strong oxidizing agents, strong bases, and metals.[1][2]

6. What should I do in the event of a spill?

In case of a spill, immediately evacuate the area and remove all sources of ignition.[4] Use

spark-proof tools and explosion-proof equipment for cleanup.[6] Absorb the spill with an inert
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material like dry sand or earth and place it into a suitable, closed container for disposal.[6]

Ensure adequate ventilation.[5]

Troubleshooting Guide
Issue Possible Cause Recommended Action

Material has developed a

yellow color.

Exposure to impurities or slight

decomposition over time.

While a slight yellow color may

not indicate significant

degradation for all

applications, for high-purity

work, it is advisable to purify

the material. Purification can

be achieved by dissolving in

ether, washing with water, 10%

sulfuric acid, and saturated

sodium bicarbonate solution,

followed by drying and vacuum

distillation.[8][9]

Visible precipitate or solid

formation in the liquid.

Contamination or

decomposition.

Do not use the material.

Dispose of it as hazardous

waste according to your

institution's guidelines.

Strong, irritating odor is more

pungent than usual.

A possible leak or spill from the

container.

Check the container for any

damage or improper sealing. If

a leak is detected, handle it as

a spill, wearing appropriate

PPE. Ensure the storage area

is well-ventilated.

Quantitative Data Summary
The following tables provide key quantitative data for tert-butyl chloroacetate.

Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C6H11ClO2 [1]

Molecular Weight 150.60 g/mol [10]

Appearance Clear colorless to yellow liquid [8]

Odor Strong, camphor-like [1]

Boiling Point 48-49 °C @ 11 mmHg [1]

Flash Point 46 °C (114.8 °F) [1]

Specific Gravity 1.053 g/mL at 25 °C [9]

Solubility in Water <0.1 g/L (20°C) [1]

Toxicological Data

Test Species Value Source(s)

LD50 Oral Rat 380 mg/kg [5]

LC50 Inhalation Rat 4.738 mg/m³ (4 h) [5]

Experimental Protocols
Spill Neutralization and Cleanup

Evacuate and Ventilate: Immediately clear the area of all personnel and ensure there is

adequate ventilation. Remove any potential ignition sources.

Don PPE: Put on all required personal protective equipment, including respiratory protection,

chemical-resistant gloves, safety goggles, a face shield, and protective clothing.

Containment: For small spills, absorb the liquid with an inert material such as vermiculite, dry

sand, or earth.[1]

Collection: Use non-sparking tools to carefully collect the absorbed material and place it into

a labeled, sealable container for hazardous waste.[6]
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Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

Collect all cleaning materials for disposal as hazardous waste.

Disposal: Dispose of the waste container according to institutional and local regulations for

hazardous chemical waste.[10]

Diagrams
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Storage Precautions

Handling Procedures

Emergency Response

Store in a Cool, Dry,
Well-Ventilated Area

Keep Container
Tightly Closed & Upright

Away from Ignition Sources
(Heat, Sparks, Flames)

Separate from Incompatible
Materials (Bases, Oxidizers)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Use in a Chemical
Fume Hood

Use Spark-Proof Tools

Avoid Contact with
Skin, Eyes, and Clothing

Spill Occurs Personnel Exposure

Experiment Complete /
Waste Disposed

Successful
Experiment

Evacuate Area &
Remove Ignition Sources

Administer First Aid &
Seek Medical Attention

Contain Spill with
Inert Absorbent

Dispose of as
Hazardous Waste

tert-Butyl Chloroacetate
Received in Lab

Click to download full resolution via product page

Caption: Workflow for safe handling and storage of tert-butyl chloroacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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